Cas no 2034475-87-9 (3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile)

3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile is a heterocyclic compound featuring a pyrazine core functionalized with a carbonitrile group and a piperidinyloxy linker attached to a 4-methylthiophene-2-carbonyl moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The presence of the thiophene and pyrazine rings may confer favorable binding properties in drug discovery, while the carbonitrile group offers reactivity for further derivatization. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies, particularly in targeting enzyme inhibition or receptor modulation. The compound’s stability and synthetic accessibility enhance its applicability in pharmaceutical research.
3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile structure
2034475-87-9 structure
Product Name:3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
CAS No:2034475-87-9
MF:C16H16N4O2S
MW:328.388841629028
CID:5354092
Update Time:2025-05-30

3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-((1-(4-methylthiophene-2-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile
    • 3-[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxypyrazine-2-carbonitrile
    • 3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
    • Inchi: 1S/C16H16N4O2S/c1-11-7-14(23-10-11)16(21)20-6-2-3-12(9-20)22-15-13(8-17)18-4-5-19-15/h4-5,7,10,12H,2-3,6,9H2,1H3
    • InChI Key: AQWGLUKIEOMIAX-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C=C1C(N1CCCC(C1)OC1C(C#N)=NC=CN=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 480
  • XLogP3: 2.2
  • Topological Polar Surface Area: 107

3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6491-0841-2μmol
3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
2034475-87-9
2μmol
$85.5 2023-09-08
Life Chemicals
F6491-0841-5μmol
3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
2034475-87-9
5μmol
$94.5 2023-09-08
Life Chemicals
F6491-0841-10μmol
3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
2034475-87-9
10μmol
$103.5 2023-09-08
Life Chemicals
F6491-0841-20μmol
3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
2034475-87-9
20μmol
$118.5 2023-09-08
Life Chemicals
F6491-0841-1mg
3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
2034475-87-9
1mg
$81.0 2023-09-08
Life Chemicals
F6491-0841-2mg
3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
2034475-87-9
2mg
$88.5 2023-09-08
Life Chemicals
F6491-0841-3mg
3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
2034475-87-9
3mg
$94.5 2023-09-08
Life Chemicals
F6491-0841-4mg
3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
2034475-87-9
4mg
$99.0 2023-09-08
Life Chemicals
F6491-0841-5mg
3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
2034475-87-9
5mg
$103.5 2023-09-08
Life Chemicals
F6491-0841-10mg
3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
2034475-87-9
10mg
$118.5 2023-09-08

Additional information on 3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile

Research Briefing on 3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS: 2034475-87-9)

In recent years, the compound 3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS: 2034475-87-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structure, featuring a piperidine ring linked to a pyrazine-carbonitrile moiety via an ether bond, is designed to enhance its binding affinity to target proteins, as evidenced by molecular docking studies.

Mechanistic studies have revealed that 2034475-87-9 acts as a potent inhibitor of specific kinase enzymes involved in inflammatory and proliferative pathways. In vitro assays demonstrate its ability to suppress the activity of these kinases at nanomolar concentrations, suggesting high potency. Furthermore, preclinical models have shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, making it a viable candidate for further development.

Recent in vivo studies have explored the therapeutic potential of 3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile in disease models such as cancer and autoimmune disorders. For instance, in a murine model of rheumatoid arthritis, the compound significantly reduced joint inflammation and bone erosion, highlighting its anti-inflammatory properties. Similarly, in oncology research, it has shown efficacy in inhibiting tumor growth by targeting key signaling pathways involved in cancer cell proliferation.

Despite these promising findings, challenges remain in the development of 2034475-87-9 as a therapeutic agent. Issues such as off-target effects and long-term toxicity need to be addressed through further optimization and rigorous safety profiling. Current research efforts are focused on structural modifications to enhance selectivity and reduce adverse effects, as well as exploring combination therapies to maximize therapeutic outcomes.

In conclusion, 3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile represents a compelling candidate in the field of chemical biology and drug discovery. Its unique structural attributes and promising preclinical data underscore its potential for treating a range of diseases. Continued research and development will be essential to translate these findings into clinical applications, paving the way for novel therapeutic interventions.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen